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Compound of Interest

Compound Name: Acid Brown 348

Cat. No.: B13734016

While a comprehensive search for the laboratory uses of Acid Brown 348 reveals its primary
application as an industrial dye for textiles and leather, there is a notable absence of
documented use in biological or chemical research laboratories for purposes such as staining
or as a reagent in experimental protocols. This guide provides a detailed overview of its
established industrial applications and chemical properties, while also acknowledging the
current lack of data regarding its use in a research and development setting.

Chemical and Physical Properties

Acid Brown 348, a trisazo dye, is recognized for its dark red-light brown hue.[1] It is soluble in
water and is characterized by its anionic nature, which facilitates its use in dyeing processes.[2]
[3] Key identifiers for this compound are provided in the table below.

Identifier Value

C.l. Name Acid Brown 348[4][5]

CAS Number 72827-72-6[2][5][6][7][8][9][10]
Molecular Structure Trisazo[3][6]

Acid Brown SR, Acid Brown RS, Acid Brown
ASR, Acid Brown RTN, Acid Brown SRF[4][5][8]

Synonyms

Physical Appearance Brown Powder[6]
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Primary Industrial Applications

The principal use of Acid Brown 348 lies in the dyeing of various materials, particularly textiles
and leather.[1][3][4][5][8][9][10][11][12] Its application is prevalent in industries that require a
stable and consistent brown coloring for their products.

Textile Dyeing

Acid Brown 348 is effective for dyeing protein and animal fibers.[13] This includes materials
such as:

Wool[1][3][4][€]

SIlk[3][9]

Nylon[3]

Mohair[13]

Angora[13]

Alpaca[13]

The dyeing process with acid dyes like Acid Brown 348 typically involves an acidic dye bath,
which allows for the formation of ionic bonds between the sulfonic acid groups of the dye and
the amino groups of the fibers.[3] This results in good wash and light fastness.[2][3]

Leather Shading

In the leather industry, Acid Brown 348 is used for surface shading.[1][4][5][8][10] It helps in
achieving a uniform and deep brown coloration on leather goods.

Environmental and Safety Considerations

As with many industrial dyes, the environmental impact and safe handling of Acid Brown 348
are important considerations.

Environmental Fate
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Azo dyes, including Acid Brown 348, can be persistent in the environment and may not be
readily biodegradable.[3] Under anaerobic conditions, there is a potential for azo dyes to be
cleaved into potentially carcinogenic aromatic amines.[13] Research has been conducted on
methods to degrade Acid Brown 348 in wastewater, such as using Fenton-like processes, to
mitigate its environmental impact.[13]

Safety Precautions

Material Safety Data Sheets (MSDS) for Acid Brown 348 indicate that it may cause irritation to
the eyes, skin, and respiratory tract.[14] It is also listed as harmful if swallowed.[14] When
handling the powdered dye, it is important to minimize dust generation and use appropriate
personal protective equipment, including gloves and safety goggles.[14][15]

The Search for Laboratory Applications

Despite its well-documented industrial uses, there is a significant lack of published research
detailing the use of Acid Brown 348 in a laboratory setting for biological or chemical analysis.
Searches for protocols on its use as a biological stain, a chemical indicator, or a reagent in
assays have not yielded any specific methodologies. While the term "researcher can be used
for leather shading" appears in some supplier descriptions, this refers to the investigation and
application of the dye within an industrial research and development context for leather
products, rather than fundamental scientific research in a laboratory.[1][4][5][10]

Conclusion

In summary, Acid Brown 348 is a commercially important trisazo dye with established
applications in the textile and leather industries for providing a durable brown color. Its
chemical properties make it well-suited for these industrial processes. However, for the
audience of researchers, scientists, and drug development professionals, it is crucial to note
that there is currently no evidence to support its use in laboratory research for biological
staining or other analytical applications. Therefore, detailed experimental protocols, signaling
pathway diagrams, or experimental workflows relevant to a research laboratory setting cannot
be provided for Acid Brown 348 at this time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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